Cas no 26744-04-7 (Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)])

• Product Name: Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)]
• CAS No: 26744-04-7
• MF: C₁₅H₂₇O₄P
• MW: 302.346246004105
• CID: 286671
• PubChem ID: 2106
• Update Time: 2025-06-12

Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)] Chemical and Physical Properties

Names and Identifiers

• Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)]
• (R,S)-b-butyrolactonehomopolymer, SRU
• 3-Hydroxybutyric acid homopolymer, SRU
• Biocycle 1170-1
• Biocycle PHB 94
• Biocycle PHB-FE 95
• Biocycle1000-0
• Biomer P 226
• Biopol GO 4
• BU 396010
• Carbon monoxide-propylene oxide alternating copolymer, SRU
• DL-b-Methyl-b-propiolactone polymers SRU
• Enmat 200
• Enmat E 200
• Ethyl 3-hydroxybutyrate homopolymer, sru
• P 209
• PHB 1000
• Poly(oxycarbonylpropylene)(8CI)
• PHB
• 26744-04-7
• SCHEMBL536525
• DTXSID50274355
• ICX5609136
• [(1S,2E,6E)-1-hydroxy-3,7,11-trimethyldodeca-2,6,10-trienyl]phosphonic acid
• FT-0643423
• (2E,6E)-1-HYDROXY-3,7,11-TRIMETHYLDODECA-2,6,10-TRIEN-1-YLPHOSPHONIC ACID
• DB-042951

• Inchi： 1S/C15H27O4P/c1-12(2)7-5-8-13(3)9-6-10-14(4)11-15(16)20(17,18)19/h7,9,11,15-16H,5-6,8,10H2,1-4H3,(H2,17,18,19)
• InChI Key： MONZTFSZTWQCKH-UHFFFAOYSA-N
• SMILES： P(C(C=C(C)CCC=C(C)CC/C=C(\C)/C)O)(=O)(O)O

Computed Properties

• Exact Mass: 86.03678
• Monoisotopic Mass: 302.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder
• PSA: 26.3

Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)] Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)]

Recent Advances in Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)] (CAS 26744-04-7) Research: A Comprehensive Review

Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)], also known by its CAS number 26744-04-7, is a synthetic polymer that has garnered significant attention in the field of chemical biology and pharmaceutical research. This polymer, characterized by its unique structural properties, has been explored for various biomedical applications, including drug delivery systems, tissue engineering, and biodegradable materials. Recent studies have focused on optimizing its synthesis, enhancing its biocompatibility, and expanding its utility in therapeutic contexts. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting key findings and their implications for the field.

One of the most notable developments in the study of Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)] is its application in controlled drug delivery systems. Researchers have successfully engineered nanoparticles and micelles using this polymer, leveraging its ability to form stable, biodegradable structures. These formulations have demonstrated improved pharmacokinetic profiles for a range of therapeutics, including anticancer drugs and anti-inflammatory agents. For instance, a 2023 study published in the Journal of Controlled Release reported that Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)]-based nanoparticles significantly enhanced the bioavailability and targeted delivery of doxorubicin, reducing off-target effects in murine models.

In addition to drug delivery, the polymer's potential in tissue engineering has been a focal point of recent research. Its biodegradability and mechanical properties make it an attractive candidate for scaffold fabrication. A team from MIT recently published findings in Biomaterials Science detailing the use of Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)] scaffolds for cartilage regeneration. The study highlighted the polymer's ability to support cell adhesion and proliferation, with promising results in in vivo models. These advancements underscore the versatility of 26744-04-7 in addressing complex biomedical challenges.

Another critical area of investigation involves the modification of Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)] to enhance its functional properties. Recent work has explored the incorporation of bioactive moieties, such as peptides and growth factors, into the polymer backbone. This approach has yielded hybrid materials with tailored biological activities, opening new avenues for personalized medicine. For example, a 2024 study in Advanced Functional Materials demonstrated that functionalized Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)] could selectively bind to tumor cells, enabling precise drug delivery and minimizing systemic toxicity.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)]-based technologies. Issues such as batch-to-batch variability, long-term stability, and regulatory hurdles must be addressed to fully realize the polymer's potential. Ongoing research efforts are focused on optimizing synthesis protocols and conducting rigorous preclinical evaluations to ensure safety and efficacy. Collaborative initiatives between academia and industry are expected to play a pivotal role in overcoming these barriers.

In conclusion, Poly[oxy(1-methyl-3-oxo-1,3-propanediyl)] (CAS 26744-04-7) continues to emerge as a versatile and promising material in chemical biology and pharmaceutical research. Recent advancements in drug delivery, tissue engineering, and functionalization strategies highlight its broad applicability and potential to revolutionize therapeutic approaches. As research progresses, the integration of this polymer into clinical practice will depend on addressing current limitations and fostering interdisciplinary collaboration. This brief underscores the importance of continued investment in the study of 26744-04-7 to unlock its full biomedical potential.